Cas no 88093-99-6 (3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-)

3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl- structure
88093-99-6 structure
Product Name:3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-
CAS No:88093-99-6
MF:C13H12BrClN2O2
MW:343.603581428528
CID:645417
PubChem ID:13246173
Update Time:2025-04-19

3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-
    • 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethylpyridazin-3-one
    • DTXSID80531726
    • 5-[(4-Bromophenyl)methoxy]-4-chloro-2-ethylpyridazin-3(2H)-one
    • 88093-99-6
    • 5-((4-Bromobenzyl)oxy)-4-chloro-2-ethylpyridazin-3(2H)-one
    • Inchi: 1S/C13H12BrClN2O2/c1-2-17-13(18)12(15)11(7-16-17)19-8-9-3-5-10(14)6-4-9/h3-7H,2,8H2,1H3
    • InChI Key: RRLCQJAPSYYLMO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COC1C=NN(C(C=1Cl)=O)CC

Computed Properties

  • Exact Mass: 341.97707g/mol
  • Monoisotopic Mass: 341.97707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.9Ų
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